Cas no 1334020-84-6 (1-2-(2-chlorophenyl)ethenesulfonylpyrrolidine-2-carboxamide)

• Product Name: 1-2-(2-chlorophenyl)ethenesulfonylpyrrolidine-2-carboxamide
• CAS No: 1334020-84-6
• MF: C₁₃H₁₅ClN₂O₃S
• MW: 314.787801027298
• CID: 5455706
• PubChem ID: 53596103
• Update Time: 2025-06-12

1-2-(2-chlorophenyl)ethenesulfonylpyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-chlorophenyl)ethenesulfonyl]pyrrolidine-2-carboxamide
• Z2865991326
• 1334020-84-6
• EN300-26587695
• 1-[(E)-2-(2-chlorophenyl)ethenyl]sulfonylpyrrolidine-2-carboxamide
• 1-[[2-(2-Chlorophenyl)ethenyl]sulfonyl]-2-pyrrolidinecarboxamide
• 1-2-(2-chlorophenyl)ethenesulfonylpyrrolidine-2-carboxamide

• Inchi： 1S/C13H15ClN2O3S/c14-11-5-2-1-4-10(11)7-9-20(18,19)16-8-3-6-12(16)13(15)17/h1-2,4-5,7,9,12H,3,6,8H2,(H2,15,17)
• InChI Key： LTYZCFCOQHTREK-UHFFFAOYSA-N
• SMILES： N1(S(C=CC2=CC=CC=C2Cl)(=O)=O)CCCC1C(N)=O

Computed Properties

• Exact Mass: 314.0491912g/mol
• Monoisotopic Mass: 314.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 554.7±60.0 °C(Predicted)
• pka: 15.39±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-2-(2-chlorophenyl)ethenesulfonylpyrrolidine-2-carboxamide

1-2-(2-Chlorophenyl)ethenesulfonylpyrrolidine-2-carboxamide: A Comprehensive Overview

1-2-(2-Chlorophenyl)ethenesulfonylpyrrolidine-2-carboxamide (CAS No. 1334020-84-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 1-2-(2-Chlorophenyl)ethenesulfonylpyrrolidine-2-carboxamide.

Chemical Structure and Properties

1-2-(2-Chlorophenyl)ethenesulfonylpyrrolidine-2-carboxamide is a complex organic molecule with a molecular formula of C₁₅H₁₆ClNO₃S. The compound features a pyrrolidine ring substituted with a 2-chlorophenyl ethenesulfonyl group and a carboxamide functional group. These structural elements contribute to its unique chemical properties and biological activities. The presence of the chlorophenyl group and the sulfonyl moiety imparts specific reactivity and stability to the molecule, making it an interesting target for further investigation.

Synthesis Methods

The synthesis of 1-2-(2-Chlorophenyl)ethenesulfonylpyrrolidine-2-carboxamide involves several well-defined steps. One common approach is the reaction of 2-chlorophenyl ethenesulfonyl chloride with pyrrolidine-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). This reaction typically proceeds under mild conditions and yields the desired product with high purity. Recent advancements in synthetic methodologies have also explored alternative routes, such as microwave-assisted synthesis and catalytic processes, which offer improved efficiency and yield.

Biological Activities

1-2-(2-Chlorophenyl)ethenesulfonylpyrrolidine-2-carboxamide has been studied for its potential therapeutic applications, particularly in the areas of anti-inflammatory and anti-cancer activities. Research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the modulation of signaling pathways such as NF-κB and MAPK.

Clinical Trials and Research Advancements

The promising preclinical results of 1-2-(2-Chlorophenyl)ethenesulfonylpyrrolidine-2-carboxamide have led to its evaluation in early-stage clinical trials. Preliminary data from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. Ongoing phase II trials are further exploring its efficacy in treating inflammatory diseases and certain types of cancer. These trials are crucial for validating the potential of 1-2-(2-Chlorophenyl)ethenesulfonylpyrrolidine-2-carboxamide as a novel therapeutic agent.

Mechanistic Insights

To better understand the biological activities of 1-2-(2-Chlorophenyl)ethenesulfonylpyrrolidine-2-carboxamide, researchers have conducted extensive mechanistic studies. These investigations have revealed that the compound interacts with specific cellular targets, such as protein kinases and transcription factors, to exert its pharmacological effects. For instance, it has been shown to inhibit the activation of NF-κB, a key regulator of inflammation and immune responses. Additionally, it can modulate the expression of genes involved in cell proliferation and apoptosis.

Future Perspectives

The future prospects for 1-2-(2-Chlorophenyl)ethenesulfonylpyrrolidine-2-carboxamide are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Furthermore, efforts are being made to develop novel delivery systems that can improve its bioavailability and pharmacokinetic properties. These advancements could pave the way for more effective treatments for inflammatory diseases and cancer.